tert-Butyl 4-(3-chloropropyl)-4-cyanopiperidine-1-carboxylate
Overview
Description
The compound “tert-Butyl 4-(3-chloropropyl)-4-cyanopiperidine-1-carboxylate” is likely a piperidine derivative. Piperidines are six-membered heterocyclic compounds containing one nitrogen atom, and they are important building blocks in organic synthesis . This particular compound has a tert-butyl ester group, a cyanogroup, and a 3-chloropropyl group attached to the piperidine ring.
Molecular Structure Analysis
The molecular formula of this compound is likely C12H23ClN2O2 based on its name . It contains a piperidine ring, which is a six-membered ring with one nitrogen atom. Attached to this ring are a tert-butyl ester group, a cyanogroup, and a 3-chloropropyl group.Chemical Reactions Analysis
Again, while specific reactions involving this compound are not available, piperidine derivatives are known to participate in a variety of chemical reactions. They can undergo reactions at the nitrogen atom (such as alkylation or acylation) or at the carbon atoms (such as substitution or addition reactions) .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of the polar cyanogroup and ester group could impact its solubility in various solvents. The compound is likely a solid or liquid at room temperature .Scientific Research Applications
Synthesis of Small Molecule Anticancer Drugs : tert-Butyl 4-formyl-3, 6-dihydropyridine-1(2H)-carboxylate, a related compound, is an important intermediate for small molecule anticancer drugs. It has been synthesized through a multi-step process, starting from commercially available materials, with a high total yield of 71.4% (Zhang, Ye, Xu, & Xu, 2018).
Stereochemistry in Synthesis : Studies on tert-Butyl 3-allyl-4-oxopiperidine-1-carboxylate and its derivatives have focused on stereoselective syntheses. These compounds are used to produce cis and trans isomers crucial in the development of pharmacologically active compounds (Boev, Moskalenko, Belopukhov, & Przheval’skii, 2015).
Piperidine Derivatives Synthesis : The reaction of tert-Butyl 4-oxopiperidine-1-carboxylate dimethylhydrazone with other compounds has led to the formation of new tert-butyl 3-alkenyl-4-oxopiperidine-1-carboxylates. These are promising synthons for the preparation of diverse piperidine derivatives, which are valuable in pharmaceutical chemistry (Moskalenko & Boev, 2014).
Development of New Pharmacological Agents : The synthesis of tert-Butyl 4-methyl-3-oxopiperidine-1-carboxylate, an important intermediate in the synthesis of the novel protein tyrosine kinase Jak3 inhibitor, is a notable example. This compound showcases the use of tert-butyl-based compounds in developing new pharmacological agents (Chen Xin-zhi, 2011).
Chiral Auxiliary and Dipeptide Synthesis : Both enantiomers of tert-butyl 2-(tert-butyl)-5,5-dimethyl-4-oxoimidazolidine-1-carboxylate, a related compound, have been used as chiral auxiliaries in dipeptide synthesis. Such compounds demonstrate the versatility of tert-butyl-based compounds in synthesizing optically active molecules (Studer, Hintermann, & Seebach, 1995).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
tert-butyl 4-(3-chloropropyl)-4-cyanopiperidine-1-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H23ClN2O2/c1-13(2,3)19-12(18)17-9-6-14(11-16,7-10-17)5-4-8-15/h4-10H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ISILMCSLNHEKMN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC(CC1)(CCCCl)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H23ClN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.80 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.